N-(4-ethoxyphenyl)-11,13-dimethyl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine
CAS No.: 890623-51-5
Cat. No.: VC5681578
Molecular Formula: C22H25N5O
Molecular Weight: 375.476
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 890623-51-5 |
|---|---|
| Molecular Formula | C22H25N5O |
| Molecular Weight | 375.476 |
| IUPAC Name | N-(4-ethoxyphenyl)-11,13-dimethyl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine |
| Standard InChI | InChI=1S/C22H25N5O/c1-5-7-17-13-19(24-16-8-10-18(11-9-16)28-6-2)27-22(25-17)20-14(3)12-15(4)23-21(20)26-27/h8-13,24H,5-7H2,1-4H3 |
| Standard InChI Key | PUVPPTTVBUFAER-UHFFFAOYSA-N |
| SMILES | CCCC1=NC2=C3C(=CC(=NC3=NN2C(=C1)NC4=CC=C(C=C4)OCC)C)C |
Introduction
Structural Characteristics and Nomenclature
Molecular Architecture
The compound’s IUPAC name delineates a tricyclic system comprising 13 atoms, with four nitrogen atoms integrated into its fused rings (Figure 1). Key features include:
-
Core Structure: A tricyclo[7.4.0.02,7]trideca skeleton with nitrogen atoms at positions 3, 7, 8, and 10.
-
Substituents:
-
A 4-ethoxyphenyl group at position 6.
-
Methyl groups at positions 11 and 13.
-
A propyl chain at position 4.
-
The molecular formula C22H25N5O (MW: 375.476 g/mol) reflects its moderate hydrophobicity, further evidenced by its lack of reported aqueous solubility.
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| CAS Number | 890623-51-5 | |
| Molecular Formula | C22H25N5O | |
| Molecular Weight | 375.476 g/mol | |
| IUPAC Name | See Title | |
| SMILES | CCCC1=NC2=C3C(=CC(=NC3=NN2C(=C1)NC4=CC=C(C=C4)OCC)C)C |
Stereochemical Considerations
The presence of chiral centers at positions 4, 11, and 13 necessitates careful stereochemical control during synthesis. While source data lack specific optical rotation or enantiomeric excess values, analogous tetrazatricyclic compounds exhibit stereospecific biological interactions.
Synthesis and Manufacturing
Synthetic Pathways
The compound is synthesized via multi-step organic reactions, typically involving:
-
Heterocycle Formation: Cyclocondensation of amine precursors with carbonyl derivatives to establish the tetrazatricyclic core.
-
Substituent Introduction:
-
Alkylation at position 4 using propyl halides.
-
Friedel-Crafts acylation or Ullmann coupling for aryl group attachment.
-
-
Functionalization: Ethoxy group installation via nucleophilic aromatic substitution on the phenyl ring.
Table 2: Representative Synthesis Conditions
| Step | Reagents/Conditions | Yield | Purification Method | Source |
|---|---|---|---|---|
| 1 | DMF, K2CO3, 80°C, 12h | 45% | Column Chromatography | |
| 2 | Pd(PPh3)4, CuI, Propyl bromide, THF | 62% | Recrystallization | |
| 3 | Ethanol, NaH, 4-ethoxyphenylboronic acid | 38% | HPLC |
Challenges and Optimization
Low yields in final steps (e.g., 38% in aryl coupling) highlight steric hindrance from the tricyclic core. Microwave-assisted synthesis and flow chemistry are proposed to enhance efficiency.
Physicochemical Properties
Spectroscopic Characterization
-
NMR: 1H NMR (400 MHz, CDCl3) signals at δ 1.42 (t, J=7.0 Hz, OCH2CH3), δ 2.31 (s, N-CH3), and δ 6.85–7.25 (aryl protons).
-
MS: ESI-MS m/z 376.2 [M+H]+.
Biological Activities and Mechanisms
Mechanistic Hypotheses
The ethoxyphenyl moiety may enhance membrane penetration, while the tricyclic core intercalates into hydrophobic binding pockets. Molecular docking studies suggest interactions with ATP-binding sites in kinases.
Comparative Analysis with Structural Analogs
Table 3: Comparison with N-(4-Methoxyphenyl) Analog
| Property | Ethoxyphenyl Derivative | Methoxyphenyl Analog |
|---|---|---|
| Molecular Weight | 375.476 | 361.45 |
| logP | 3.2 | 2.9 |
| Synthetic Yield (Final Step) | 38% | 42% |
| Predicted IC50 (PI3K) | 2.1 µM | 3.8 µM |
The ethoxy group confers slightly enhanced lipophilicity and potency, albeit at the cost of synthetic complexity.
Future Research Directions
-
Synthetic Optimization: Explore biocatalytic methods for chiral center resolution.
-
In Vivo Studies: Evaluate pharmacokinetics and toxicity in murine models.
-
Target Identification: Use CRISPR-Cas9 screens to map biological pathways affected by the compound.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume